CAY10580
CAY10580
Prostaglandin E2 (PGE2) activates four E prostanoid (EP) receptors, EP1-4. EP4 is a Gs protein-coupled receptor that, by elevating the second messenger cAMP, plays important roles in bone formation and resorption, cancer, and atherosclerosis. CAY10580 is an 8-aza-9-oxo-15-hydroxy saturated analog of PGE2. It selectively binds the EP4 receptor (Ki = 35 nM) relative to the EP1, EP2, and EP3 receptors (Ki = 3,000, 2,000, and >3,000 nM, respectively). CAY10580 stimulates cAMP formation in excised mouse ovaries.
Brand Name:
Vulcanchem
CAS No.:
64054-40-6
VCID:
VC0160422
InChI:
InChI=1S/C19H35NO4/c1-2-3-6-9-17(21)13-11-16-12-14-18(22)20(16)15-8-5-4-7-10-19(23)24/h16-17,21H,2-15H2,1H3,(H,23,24)
SMILES:
CCCCCC(CCC1CCC(=O)N1CCCCCCC(=O)O)O
Molecular Formula:
C19H35NO4
Molecular Weight:
341.492
CAY10580
CAS No.: 64054-40-6
Reference Standards
VCID: VC0160422
Molecular Formula: C19H35NO4
Molecular Weight: 341.492
CAS No. | 64054-40-6 |
---|---|
Product Name | CAY10580 |
Molecular Formula | C19H35NO4 |
Molecular Weight | 341.492 |
IUPAC Name | 7-[2-(3-hydroxyoctyl)-5-oxopyrrolidin-1-yl]heptanoic acid |
Standard InChI | InChI=1S/C19H35NO4/c1-2-3-6-9-17(21)13-11-16-12-14-18(22)20(16)15-8-5-4-7-10-19(23)24/h16-17,21H,2-15H2,1H3,(H,23,24) |
Standard InChIKey | CBWGHEDGUILASE-UHFFFAOYSA-N |
SMILES | CCCCCC(CCC1CCC(=O)N1CCCCCCC(=O)O)O |
Description | Prostaglandin E2 (PGE2) activates four E prostanoid (EP) receptors, EP1-4. EP4 is a Gs protein-coupled receptor that, by elevating the second messenger cAMP, plays important roles in bone formation and resorption, cancer, and atherosclerosis. CAY10580 is an 8-aza-9-oxo-15-hydroxy saturated analog of PGE2. It selectively binds the EP4 receptor (Ki = 35 nM) relative to the EP1, EP2, and EP3 receptors (Ki = 3,000, 2,000, and >3,000 nM, respectively). CAY10580 stimulates cAMP formation in excised mouse ovaries. |
Synonyms | 2-(3-hydroxyoctyl)-5-oxo-1-pyrrolidineheptanoic acid |
Reference | 1.Li, M.,Thompson, D.D., and Paralkar, V.M. Prostaglandin E2 receptors in bone formation. International Orthopaedics 31, 767-772 (2007). |
PubChem Compound | 44269516 |
Last Modified | Nov 11 2021 |
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